Cas no 2097890-93-0 (2-({1-[(oxan-2-yl)methyl]piperidin-4-yl}methyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one)

• Product name: 2-({1-[(oxan-2-yl)methyl]piperidin-4-yl}methyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one
• CAS No: 2097890-93-0
• MF: C₁₉H₂₇N₅O₂
• MW: 357.44998383522
• CID: 5461538

2-({1-[(oxan-2-yl)methyl]piperidin-4-yl}methyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-({1-[(oxan-2-yl)methyl]piperidin-4-yl}methyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one
• 2-[[1-(oxan-2-ylmethyl)piperidin-4-yl]methyl]-6-pyrazol-1-ylpyridazin-3-one

• Inchi： 1S/C19H27N5O2/c25-19-6-5-18(23-10-3-9-20-23)21-24(19)14-16-7-11-22(12-8-16)15-17-4-1-2-13-26-17/h3,5-6,9-10,16-17H,1-2,4,7-8,11-15H2
• InChI Key： YURRKORMYJZOBO-UHFFFAOYSA-N
• SMILES： O1CCCCC1CN1CCC(CN2C(C=CC(N3C=CC=N3)=N2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 556
• Topological Polar Surface Area: 63
• XLogP3: 1.4

Additional information on 2-({1-[(oxan-2-yl)methyl]piperidin-4-yl}methyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one

Introduction to Compound with CAS No. 2097890-93-0 and Its Applications in Chemical Biology

The compound with the CAS number 2097890-93-0 is a highly intriguing molecule with the systematic name 2-({1-[(oxan-2-yl)methyl]piperidin-4-yl}methyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one. This complex structure has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features and potential therapeutic applications. The molecule is characterized by a fused heterocyclic system comprising piperidine, pyrazole, and dihydropyridazine moieties, which are known for their diverse biological activities.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds that exhibit potent biological activity. The structural framework of 2-({1-[(oxan-2-yl)methyl]piperidin-4-yl}methyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one makes it an attractive candidate for further investigation. The presence of multiple nitrogen-containing rings suggests potential interactions with biological targets such as enzymes and receptors, which are crucial for modulating various physiological processes.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug discovery. The piperidine ring, in particular, is a well-known pharmacophore that is frequently incorporated into pharmaceuticals due to its ability to enhance binding affinity and selectivity. Additionally, the pyrazole moiety has been extensively studied for its anti-inflammatory, antimicrobial, and anticancer properties. The dihydropyridazine component adds another layer of complexity, offering opportunities for further functionalization and derivatization to optimize biological activity.

Recent studies have highlighted the importance of heterocyclic compounds in the development of new therapeutic agents. For instance, derivatives of piperidine and pyrazole have shown promise in treating neurological disorders, cardiovascular diseases, and infectious diseases. The compound with CAS number 2097890-93-0 aligns with this trend by combining these pharmacologically relevant moieties into a single molecular entity. This approach not only simplifies drug design but also increases the likelihood of discovering novel lead compounds with improved pharmacokinetic profiles.

The synthesis of 2-({1-[(oxan-2-yl)methyl]piperidin-4-yl}methyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one presents a significant challenge due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in building the intricate carbon backbone of this compound. These methods not only improve yield and purity but also allow for the introduction of various functional groups at specific positions within the molecule.

The biological evaluation of this compound is currently underway in several research laboratories. Preliminary studies suggest that it exhibits promising activity against certain disease-related targets. For example, it has shown inhibitory effects on enzymes involved in inflammation and cell proliferation. These findings are consistent with the known biological activities of related heterocyclic compounds and warrant further investigation into its potential therapeutic applications.

In conclusion, the compound with CAS number 2097890-93-0, named 2-({1-[(oxan-2-yl)methyl]piperidin-4-yli}methyl)-6-(1H-pyrazol-i}-yl)-2,3-dihydropyridazin--3-one, represents a significant advancement in the field of chemical biology. Its unique structural features and potential biological activities make it a valuable candidate for drug discovery efforts aimed at treating various diseases. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in the development of next-generation therapeutic agents.